Miticide Activity: C12 Chain Preference
In the preparation of naphthoquinone miticides, patent data explicitly establishes that the dodecyl (C12) substituted naphthoquinone is the most active among alkyl chain variants. The patent states: 'Because the most active of the miticides is the dodecyl substituted naphthoquinone, the compounds of the above formula where R is alkyl of 12 carbon atoms are preferred' [1]. The preferred intermediate is 2-dodecyl-1-naphthol-4-sulfonic acid, and the final naphthoquinone miticide compound where R is dodecyl is specifically designated as preferred [1]. This represents a direct, documented preference for the C12 chain length over shorter (C11) or longer (C13-C14) homologues based on empirical miticidal activity.
| Evidence Dimension | Miticidal activity preference by alkyl chain length |
|---|---|
| Target Compound Data | Dodecyl (C12) substituted naphthoquinone: designated as 'most active' and 'preferred' [1] |
| Comparator Or Baseline | Alkyl chains of 11-14 carbons in same naphthoquinone miticide class; C12 specifically preferred over all others |
| Quantified Difference | Qualitative rank: C12 > C11, C13, C14 (most active in series) |
| Conditions | Naphthoquinone miticide series described in German Pat. application No. 2,520,739; agricultural miticide application context |
Why This Matters
For agrochemical intermediate procurement, the documented preference for the C12 derivative provides a validated starting point for miticide development programs, whereas shorter or longer alkyl chains are explicitly designated as less active.
- [1] 2-Alkyl-1-naphthol-4-sulfonic acids. U.S. Patent US4049705A. Filed April 1, 1976. Expired. View Source
